3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide
• InChI: InChI=1S/C16H22ClNO3/c1-3-21-15-9-8-11(10-12(15)17)16(20)18(2)13-6-4-5-7-14(13)19/h8-10,13-14,19H,3-7H2,1-2H3
• InChI Key: SUBCAKPAXMTXBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N(C)C2CCCCC2O)Cl
• Molecular Formula: C16H22ClNO3
• Molecular Weight: 311.80 g/mol

Description

3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide is a synthetic compound with potential applications in scientific research. This compound belongs to the class of cyclohexylbenzamide derivatives, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to inhibit the growth of certain tumor cell lines in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide in lab experiments is its potential as an anticancer agent. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

1. Investigate the mechanism of action of 3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide in more detail.
2. Explore the potential of this compound as an anticancer agent in vivo.
3. Investigate the effects of this compound on other types of cancer cell lines.
4. Explore the potential of this compound as a tool for studying the pharmacological properties of cyclohexylbenzamide derivatives.
5. Investigate the potential of this compound as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide involves the reaction of 3-chloro-4-ethoxybenzoic acid with N-methylcyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with hydroxylamine hydrochloride to yield the final product.

Scientific Research Applications

3-chloro-4-ethoxy-N-(2-hydroxycyclohexyl)-N-methylbenzamide has potential applications in scientific research as a tool for studying the pharmacological properties of cyclohexylbenzamide derivatives. This compound has been shown to exhibit activity against certain cancer cell lines, making it a potential candidate for further investigation as an anticancer agent.